N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-phenylbenzamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-phenylbenzamide
• InChI: InChI=1S/C21H16N2OS/c22-13-18-17-7-4-8-19(17)25-21(18)23-20(24)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-3,5-6,9-12H,4,7-8H2,(H,23,24)
• InChI Key: CIBGXWTUCHVGKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C21H16N2OS
• Molecular Weight: 344.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C19H12N4O2S, and it has a molecular weight of 364.4 g/mol. The compound is composed of numerous chemical groups, including an amide group, a cyano group, and a thiophene ring, all of which give it unique properties.

Chemical Reactions Analysis

The compound is stable at room temperature and is soluble in organic solvents like ethanol and dimethyl sulfoxide but not as soluble in water.

Physical And Chemical Properties Analysis

The compound is a yellowish-white powder that is stable at room temperature. It is soluble in organic solvents like ethanol and dimethyl sulfoxide but not as soluble in water.

Scientific Research Applications

Cyanoacetylation of Amines

• Application : N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)biphenyl-4-carboxamide can be used in cyanoacetylation reactions with amines. By reacting with alkyl cyanoacetates, it forms cyanoacetamide derivatives. .

Anticancer Potential

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Heterocyclic Synthesis

• Applications : It serves as a building block for constructing various organic heterocycles. .

Safety and Hazards

The safety and hazards of this compound are not well documented. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.